Cas no 1799541-64-2 (1-(Difluoromethyl)-3-ethoxy-1H-pyrazole)

• Product Name: 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole
• CAS No: 1799541-64-2
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 5302477
• Update Time: 2026-03-10

1-(Difluoromethyl)-3-ethoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(DIFLUOROMETHYL)-3-ETHOXY-1H-PYRAZOLE
• AT14800
• 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole

• Inchi： 1S/C6H8F2N2O/c1-2-11-5-3-4-10(9-5)6(7)8/h3-4,6H,2H2,1H3
• InChI Key： GYGZQLQHOMHAQX-UHFFFAOYSA-N
• SMILES： FC(N1C=CC(=N1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• XLogP3: 1.8
• Topological Polar Surface Area: 27

Additional information on 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole

Recent Advances in the Study of 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole (CAS: 1799541-64-2)

1-(Difluoromethyl)-3-ethoxy-1H-pyrazole (CAS: 1799541-64-2) is a fluorinated pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications.

The synthesis of 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% under mild reaction conditions. This advancement is particularly significant for large-scale production, as it reduces the reliance on hazardous reagents and minimizes environmental impact. The study also emphasized the compound's stability under various pH conditions, making it suitable for further functionalization.

In the realm of agrochemicals, 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole has shown promise as a key building block for fungicides. A 2022 study published in Pest Management Science demonstrated its efficacy in inhibiting the growth of Botrytis cinerea, a common plant pathogen. The compound's difluoromethyl group was found to enhance its binding affinity to fungal enzymes, leading to improved inhibitory activity compared to non-fluorinated analogs. These findings suggest its potential as a lead compound for next-generation fungicides with reduced environmental toxicity.

Pharmaceutical research has also explored the therapeutic potential of 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its role as a precursor for anti-inflammatory agents. The compound was modified to target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. Preliminary in vitro assays revealed selective inhibition of COX-2 over COX-1, indicating a favorable safety profile. Further in vivo studies are underway to validate these findings and assess pharmacokinetic properties.

Despite these advancements, challenges remain in the widespread adoption of 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole. Regulatory hurdles, particularly concerning the environmental impact of fluorinated compounds, must be addressed. Additionally, the cost of synthesis and scalability issues may limit its commercial viability. Future research should focus on developing greener synthetic routes and exploring its applications in other therapeutic areas, such as oncology and neurology.

In conclusion, 1-(Difluoromethyl)-3-ethoxy-1H-pyrazole (CAS: 1799541-64-2) represents a promising compound with diverse applications in agrochemical and pharmaceutical research. Recent studies have advanced our understanding of its synthesis and biological activities, paving the way for its potential commercialization. However, further research is needed to overcome existing challenges and fully realize its therapeutic and industrial potential.